BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
2-Nitro-5-(phenylthio)aniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitro-5-(phenylthio)aniline

Cat. No.: B144552

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and solubility
properties of the synthetic intermediate, 2-Nitro-5-(phenylthio)aniline (CAS No. 74744-83-3).
The information is curated for professionals in chemical research and pharmaceutical
development.

Core Properties of 2-Nitro-5-(phenylthio)aniline

2-Nitro-5-(phenylthio)aniline is an organic compound with the molecular formula
C12H10N20:2S. It serves as a key intermediate in the synthesis of various compounds, including
anthelmintic agents.

Physical State

At standard temperature and pressure, 2-Nitro-5-(phenylthio)aniline exists as a solid. It is
commonly described as a crystalline powder with a color ranging from white to orange or
yellow.

Solubility Profile

The solubility of 2-Nitro-5-(phenylthio)aniline is a critical parameter for its application in
synthesis and formulation. The compound is characterized by poor aqueous solubility and good
solubility in certain organic solvents.
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Quantitative Solubility Data

While specific quantitative solubility data for 2-Nitro-5-(phenylthio)aniline is not widely
published in peer-reviewed literature, its qualitative solubility is well-documented. The table
below summarizes the available information.

Solvent Qualitative Solubility
Water Sparingly soluble, Insoluble
DMSO Soluble

Methanol Soluble

Organic Solvents Good solubility

Experimental Protocols

The following sections detail standardized methodologies for determining the physical state
and solubility of a compound like 2-Nitro-5-(phenylthio)aniline.

Determination of Physical State: X-ray Powder
Diffraction (XRPD)

X-ray Powder Diffraction is a primary technique to determine the crystalline nature of a solid
material.

Methodology:

o Sample Preparation: A small amount of the 2-Nitro-5-(phenylthio)aniline powder is carefully
packed into a sample holder. The surface of the powder should be smooth and level with the
holder's surface.

 Instrument Setup: The XRPD instrument is configured with a specific X-ray source (e.g., Cu
Ka radiation). The detector is set to scan over a defined range of 26 angles (e.g., 2° to 40°).

o Data Acquisition: The sample is irradiated with the X-ray beam, and the detector measures
the intensity of the diffracted X-rays at different angles.
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o Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 20) is analyzed. The
presence of sharp peaks indicates a crystalline structure, while a broad halo would suggest
an amorphous solid. The positions and intensities of the peaks are characteristic of the
specific crystalline form.

Determination of Aqueous Solubility: OECD Guideline
105 (Flask Method)

This method is suitable for determining the water solubility of solid compounds that are
sparingly soluble.

Methodology:

o Preparation of Test System: A stock solution is prepared by adding an excess amount of 2-
Nitro-5-(phenylthio)aniline to a known volume of distilled water in a flask.

» Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a
sufficient period to allow for equilibrium to be reached (typically 24-48 hours). The solution
should remain saturated with undissolved solid present.

o Phase Separation: The solution is allowed to stand to let the undissolved material settle. An
aliquot of the supernatant is then carefully removed after centrifugation to ensure it is free of
any solid particles.

e Analysis: The concentration of 2-Nitro-5-(phenylthio)aniline in the clear agueous sample is
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

o Calculation: The water solubility is reported in units of mass per volume (e.g., mg/L or g/100
mL).

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the determination of the physical state
and solubility of a chemical compound.
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Workflow for Physicochemical Characterization
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Caption: A logical workflow for the physical and solubility characterization of a chemical
compound.

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-Nitro-
5-(phenylthio)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144552#2-nitro-5-phenylthio-aniline-solubility-and-
physical-state]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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